Cas no 2680714-38-7 (benzyl N-(3-bromo-2-nitrophenyl)carbamate)

• Product Name: benzyl N-(3-bromo-2-nitrophenyl)carbamate
• CAS No: 2680714-38-7
• MF: C₁₄H₁₁BrN₂O₄
• MW: 351.152142763138
• CID: 5622112
• PubChem ID: 165927376
• Update Time: 2023-09-08

benzyl N-(3-bromo-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298570
• benzyl N-(3-bromo-2-nitrophenyl)carbamate
• 2680714-38-7

• Inchi： 1S/C14H11BrN2O4/c15-11-7-4-8-12(13(11)17(19)20)16-14(18)21-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,18)
• InChI Key： LOCTYJJBRDILKW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.99022g/mol
• Monoisotopic Mass: 349.99022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.2Ų